Cas no 1073354-51-4 (1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole)

• Product Name: 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• CAS No: 1073354-51-4
• MF: C₂₁H₂₄BNO₄S
• MW: 397.295564651489
• MDL: MFCD08063118
• CID: 856771
• PubChem ID: 46739022
• Update Time: 2025-06-08

1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-indole
• N-(TOLUENESULFONYL)INDOLE-3-BORONIC ACID PINACOL ESTER
• N-(P-TOLUENESULFONYL)INDOLE-3-BORONIC ACIS PINACOL ESTER
• 1-(4-methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• 1-(TOLUENE-4-SULFONYL)-1H-INDOLE-3-BORONIC ACID PINACOL ESTER
• N-(p-Toluenesulfonyl)indole-3-boronic acid pinacol ester
• 1073354-51-4
• AB43457
• DTXSID20674661
• MFCD08063118
• 1-Tosylindole-3-boronic Acid Pinacol Ester
• YSB35451
• 1-[(4-Methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• AKOS015950083
• (1-TOSYL-1H-INDOL-3-YL)BORONIC ACID PINACOL ESTER
• 1-(4-Methylbenzene-1-sulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• J-001840
• PS-13022
• SY028256
• SCHEMBL10182014
• CS-W000426
• 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole

• MDL： MFCD08063118
• Inchi： 1S/C21H24BNO4S/c1-15-10-12-16(13-11-15)28(24,25)23-14-18(17-8-6-7-9-19(17)23)22-26-20(2,3)21(4,5)27-22/h6-14H,1-5H3
• InChI Key： KRZHRMGPJBEROU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2C(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 397.15200
• Monoisotopic Mass: 397.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Boiling Point: 563.9℃ at 760 mmHg
• PSA: 65.91000
• LogP: 4.56670

Additional information on 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole

Research Brief on 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole (CAS: 1073354-51-4)

The compound 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole (CAS: 1073354-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile synthetic intermediate and its role in the development of novel therapeutic agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of boronic acid derivatives, such as 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole, in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the construction of complex molecular architectures. The presence of the dioxaborolane moiety in this compound enhances its stability and reactivity, making it a valuable reagent for the synthesis of indole-based pharmaceuticals. Indole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, which further underscores the relevance of this compound in medicinal chemistry.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole as a key intermediate in the synthesis of potent kinase inhibitors. The study reported that the compound exhibited excellent reactivity in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of diverse indole scaffolds. Furthermore, the synthesized derivatives showed promising inhibitory activity against a panel of kinases implicated in cancer progression, suggesting potential therapeutic applications.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of indole-boronic acid hybrids derived from 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole. The researchers synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial effects, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. These findings highlight the potential of this compound as a starting point for the development of new antimicrobial agents.

In addition to its applications in drug discovery, 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology utilized this compound as a molecular probe to study protein-ligand interactions. The boronic acid moiety facilitated the formation of reversible covalent bonds with target proteins, enabling the identification and characterization of novel binding sites. This approach has significant implications for the discovery of new drug targets and the elucidation of biological pathways.

Despite these promising developments, challenges remain in the optimization of the physicochemical properties and pharmacokinetic profiles of derivatives based on 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole. Future research directions may include the exploration of novel synthetic methodologies to improve yield and selectivity, as well as the evaluation of in vivo efficacy and safety in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 1-(4-Methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole (CAS: 1073354-51-4) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications in drug discovery and molecular probe development. Continued research into its synthetic utility and biological activity is expected to yield further insights and innovations in the field.